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Compound of Interest

Compound Name: Squoxin

L Get Quote

Cat. No.: B090054

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific data on the
solubility and stability of Squoxin (1,1'-methylenedi-2-naphthol), a selective piscicide. The
information is intended to support research, development, and environmental assessment
activities related to this compound.

Core Properties of Squoxin

Squoxin, identified chemically as 1,1'-methylenedi-2-naphthol, is a white crystalline powder.[1]
It is primarily utilized for the control of specific fish species, such as the northern squawfish, to
protect other aquatic populations.[1] For field applications, it is typically formulated as its
monosodium salt dissolved in ethyl alcohol.[1]

Property

Value

Chemical Name

1,1'-methylenedi-2-naphthol

Synonyms Squaxon, Bis(2-hydroxy-1-naphthyl)methane
CAS Number 1096-84-0

Molecular Formula C21H1602

Molecular Weight 300.36 g/mol
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Solubility Profile

Detailed quantitative solubility data for Squoxin is limited in publicly available literature.
However, existing information provides a qualitative understanding of its solubility
characteristics.

Table 1: Squoxin Solubility Data

Solvent Solubility Remarks and Citations

Quantitative values under

varying pH and temperature

Reported as having "water conditions are not specified.
Water solubility,” especially as its The formulation as a salt
monosodium salt.[1] enhances its solubility in

aqueous environments for

effective dispersion.[1]

Ethyl alcohol is used as the
Ethanol Soluble solvent for its field formulation,

indicating good solubility.[1]

Acetone Data not available -

Stability and Degradation

Squoxin's stability is a critical factor in its environmental impact and efficacy. The compound is
known to undergo rapid degradation in natural aquatic environments.

Degradation Kinetics

Studies have shown that Squoxin degrades quickly in aerated river water, with a significantly
slower degradation rate in aerated distilled water.[1] This suggests that microbial activity or
chemical constituents in natural water bodies are key contributors to its breakdown.[1]

Table 2: Squoxin Degradation Half-Life

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b090054?utm_src=pdf-body
https://www.benchchem.com/product/b090054?utm_src=pdf-body
https://docs.streamnetlibrary.org/BPA_Fish_and_Wildlife/380.pdf
https://docs.streamnetlibrary.org/BPA_Fish_and_Wildlife/380.pdf
https://docs.streamnetlibrary.org/BPA_Fish_and_Wildlife/380.pdf
https://www.benchchem.com/product/b090054?utm_src=pdf-body
https://www.benchchem.com/product/b090054?utm_src=pdf-body
https://docs.streamnetlibrary.org/BPA_Fish_and_Wildlife/380.pdf
https://docs.streamnetlibrary.org/BPA_Fish_and_Wildlife/380.pdf
https://www.benchchem.com/product/b090054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Condition Half-Life Citation
Field (Stream) ~ 2 hours [1]
Laboratory (River Water, ring- )

40 minutes [1]
labeled)
Laboratory (River Water, ]

80 minutes [1]

methylene-labeled)

It is important to note that the specific temperature, pH, and light conditions for the laboratory
studies were not detailed in the available documentation.

Degradation Pathway and Products

The primary degradation mechanism for Squoxin in aerobic river water is oxidation.[1] This
process leads to the formation of several degradation products.

The principal oxidative degradation products identified are:

¢ 1,2-Naphthoquinone[1]

e 1-(hydroxymethyl)-2-naphthol[1]

Further decomposition of 1-(hydroxymethyl)-2-naphthol can yield formaldehyde.[1]

Experimental Methodologies

While specific, detailed experimental protocols for Squoxin solubility and stability testing are
not available in the reviewed literature, standard methodologies can be applied.

Solubility Determination

A standard approach, such as the flask method described in OECD Guideline 105, is suitable
for determining the water solubility of compounds. The general procedure involves:

o Saturating the solvent with the test substance at a controlled temperature.

 Allowing the solution to reach equilibrium.
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e Separating the undissolved solid from the solution.

¢ Quantifying the concentration of the dissolved substance using a suitable analytical
technique like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography
(GO).

Stability Analysis

o Hydrolysis: To assess stability against hydrolysis, Squoxin would be dissolved in a series of
buffered aqueous solutions across a range of pH values (e.g., 4, 7, 9). These solutions would
be maintained at a constant temperature in the absence of light. Samples would be collected
at predetermined intervals and analyzed to determine the rate of degradation of the parent
compound.

e Photolysis: The photolytic stability can be evaluated by exposing a solution of Squoxin to a
light source that mimics natural sunlight. A control sample is kept in the dark to differentiate
between photolytic and other degradation pathways. The concentration of Squoxin is
monitored over time to determine the rate of photodegradation.

Analytical Techniques

The analysis of Squoxin in environmental samples has been documented using the following
methods:

o Gas Chromatography (GC): Utilized for the detection of Squoxin in fish tissues and water.[2]
o Colorimetry: A method reported for the analysis of Squoxin in water.[1]

o High-Performance Liquid Chromatography (HPLC) and Scintillation Counting: Employed in
laboratory studies, particularly those involving radiolabeled Squoxin.[1]

Visualized Pathways and Workflows

The following diagrams illustrate the degradation pathway of Squoxin and a logical workflow
for assessing the environmental fate of a piscicide.
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Caption: Oxidative degradation pathway of Squoxin.
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Caption: Logical workflow for piscicide environmental fate assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Squoxin: A Technical Guide to Solubility and Stability].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090054#squoxin-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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